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Compound of Interest

Compound Name: Isodemethylwedelolactone

Cat. No.: B150256

Introduction

Isodemethylwedelolactone is a coumestan-type compound found in Eclipta prostrata (L.) L.,
commonly known as Eclipta Herba or Bhringraj. This bioactive molecule, along with its
structural analog wedelolactone, is recognized for a range of pharmacological activities,
including hepatoprotective, anti-inflammatory, and anticancer effects. The efficiency of
extracting isodemethylwedelolactone is critical for research, development, and quality control
of herbal formulations. These application notes provide a comprehensive overview of optimized
extraction methodologies, detailed experimental protocols, and a comparison of various
techniques to guide researchers in maximizing yield and purity.

Data Presentation: Comparison of Extraction
Methods

The choice of extraction method significantly impacts the yield of isodemethylwedelolactone.
The following table summarizes quantitative data from various studies, offering a comparison of
different techniques and their optimal conditions.
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Experimental Workflows and Biological Pathways

Visualizing the experimental process and the compound's mechanism of action is crucial for
understanding and implementation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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